Indium-115

• CAS RN: 14191-71-0
• Molecular Formula: In
• Molecular Weight: 114.903879 g/mol
• IUPAC Name: indium-115
• InChI: InChI=1S/In/i1+0
• InChI Key: APFVFJFRJDLVQX-IGMARMGPSA-N
• Isomeric SMILES: [115In]
• SMILES: [In]
• synonyms: 115In radioisotope; In-115 radioisotope; Indium-115

Description

Indium-115 (In-115) is a radioactive isotope of the chemical element indium, which is commonly used in scientific research applications. It is a gamma emitter with a half-life of 4.5 hours, making it useful for short-term experiments. The main synthesis method of In-115 is through the neutron irradiation of natural indium in a nuclear reactor.

Mechanism Of Action

Indium-115 emits gamma radiation, which can be detected by specialized equipment. When used as a radiotracer, Indium-115 is incorporated into a molecule that is specific to the process being studied. The gamma radiation emitted by Indium-115 is then detected, allowing researchers to track the movement and behavior of the molecule in vivo.

Biochemical And Physiological Effects

Indium-115 has no known biochemical or physiological effects on the body. It is a safe and effective radiotracer that is rapidly eliminated from the body.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Indium-115 in lab experiments is its short half-life, which allows for rapid data collection and analysis. It is also a highly specific radiotracer, allowing researchers to target specific metabolic processes or molecules. However, the short half-life of Indium-115 also limits its use in long-term experiments, and its gamma radiation can be harmful to researchers if proper safety precautions are not taken.

Future Directions

There are many potential future directions for the use of Indium-115 in scientific research. One area of focus is the development of new radiopharmaceuticals and imaging techniques that use Indium-115 as a tracer. Another area of interest is the use of Indium-115 in the study of cellular metabolism and the development of new treatments for diseases such as cancer and diabetes. Additionally, there is ongoing research into the use of Indium-115 in environmental monitoring and the study of geological processes.

Synthesis Methods

Indium-115 is synthesized through the neutron irradiation of natural indium in a nuclear reactor. The process involves the bombardment of indium-114 with neutrons, which transforms the nucleus into Indium-115. The resulting Indium-115 is then extracted and purified for use in scientific research applications.

Scientific Research Applications

Indium-115 is commonly used in scientific research applications, including nuclear medicine, radiopharmaceuticals, and tracer studies. It is used as a radiotracer to study metabolic processes, diagnose diseases, and monitor the effectiveness of treatments. Indium-115 is also used in nuclear imaging techniques, such as positron emission tomography (PET) and single-photon emission computed tomography (SPECT).